Methyl 2-(4-methyl-3-oxopiperazin-1-yl)pyrimidine-5-carboxylate

• Molecular Formula: C11H14N4O3
• Molecular Weight: 250.25 g/mol
• IUPAC Name: methyl 2-(4-methyl-3-oxopiperazin-1-yl)pyrimidine-5-carboxylate
• InChI: InChI=1S/C11H14N4O3/c1-14-3-4-15(7-9(14)16)11-12-5-8(6-13-11)10(17)18-2/h5-6H,3-4,7H2,1-2H3
• InChI Key: YIUUEUSKJJKXOS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1=O)C2=NC=C(C=N2)C(=O)OC

Description

Methyl 2-(4-methyl-3-oxopiperazin-1-yl)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C11H14N4O3 and its molecular weight is 250.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-methylpiperazin-2-one (198 mg, 1.74 mmol) in dichloromethane (4.00 mL) was added to a stirred solution of methyl 2-chloropyrimidine-5-carboxylate (300 mg, 1.74 mmol) in dichloromethane (4.70 mL) at 25° C. The resulting solution was stirred at room temperature for 4 h under nitrogen. The reaction mixture was concentrated and dissolved in ethyl acetate (25 ml) and NaOH (50 ml, 1M aqueous solution). The organic layer was washed with ethyl acetate (25 ml). The organic layers were combined and washed with brine (50 ml), dried using MgSO4, filtered and evaporated to dryness to afford methyl 2-(4-methyl-3-oxopiperazin-1-yl)pyrimidine-5-carboxylate (246 mg, 57%) as a cream solid.